Cas no 1056615-18-9 (tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate)

Tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate is a brominated thiophene derivative featuring a carbamate-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing selective deprotection under mild acidic conditions. The 4-bromothiophene moiety offers a reactive site for cross-coupling reactions, such as Suzuki or Stille couplings, facilitating further functionalization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s balanced reactivity and protective group compatibility contribute to its utility in constructing complex heterocyclic frameworks.

tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate structure

1056615-18-9 structure

Product Name:tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate

CAS No:1056615-18-9

MF:C₁₁H₁₆BrNO₂S

MW:306.219241142273

CID:5630314

PubChem ID:57984517

Update Time:2025-05-28

tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

- 1056615-18-9
- SCHEMBL8213726
- tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate
- EN300-28291444
- tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate
- Inchi： 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13-5-4-9-6-8(12)7-16-9/h6-7H,4-5H2,1-3H3,(H,13,14)
- InChI Key： GXTATMVJNQUYNF-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CCNC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 305.00851g/mol
Monoisotopic Mass: 305.00851g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 66.6Å²

tert-butyl N-2-(4-bromothiophen-2-yl)ethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28291444-1g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9		1g	$728.0	2023-09-08
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Enamine	EN300-28291444-10g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9		10g	$3131.0	2023-09-08
Enamine	EN300-28291444-0.05g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9	95.0%	0.05g	$612.0	2025-03-19
Enamine	EN300-28291444-0.1g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9	95.0%	0.1g	$640.0	2025-03-19
Enamine	EN300-28291444-0.25g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9	95.0%	0.25g	$670.0	2025-03-19
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Enamine	EN300-28291444-1.0g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9	95.0%	1.0g	$728.0	2025-03-19
Enamine	EN300-28291444-2.5g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9	95.0%	2.5g	$1428.0	2025-03-19
Enamine	EN300-28291444-5.0g	tert-butyl N-[2-(4-bromothiophen-2-yl)ethyl]carbamate	1056615-18-9	95.0%	5.0g	$2110.0	2025-03-19